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Compound of Interest

Compound Name: alpha-Angelica lactone

Cat. No.: B190580

For Immediate Implementation: This guide provides essential safety and logistical information
for researchers, scientists, and drug development professionals handling alpha-Angelica
lactone. Adherence to these protocols is critical for minimizing exposure risks and ensuring a
safe laboratory environment.

alpha-Angelica lactone is a combustible liquid and a potential skin sensitizer that can cause
irritation to the eyes, skin, and respiratory tract.[1][2] Understanding and implementing proper
handling and disposal procedures is paramount for laboratory safety.

Hazard Identification and Protective Measures

Before handling alpha-Angelica lactone, it is crucial to be aware of its potential hazards and
the necessary personal protective equipment (PPE) to mitigate risks.

Summary of Hazards:
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Hazard Type Description

Physical Hazard Combustible liquid.[3]

May cause an allergic skin reaction.[2] Causes

serious eye irritation.[1] May cause respiratory

Health Hazards irritation.[1] May cause gastrointestinal irritation

with nausea, vomiting, and diarrhea if ingested.

[1]

Primary Routes of Exposure Skin contact, eye contact, inhalation.

Personal Protective Equipment (PPE) Requirements:

PPE Component Specification/Standard

Purpose

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166(EU) or
NIOSH (US).[2]

Eye/Face Protection

Protects eyes from splashes.

Wear appropriate protective
) ) gloves (e.g., Nitrile rubber, 0.4
Skin Protection o ]
mm minimum layer thickness)

and a lab coat.[2][4]

Prevents skin contact and

potential sensitization.

A NIOSH-approved respirator
) ) (e.g., N95) should be used if
Respiratory Protection .
exposure limits are exceeded

or irritation is experienced.[1]

Prevents inhalation of vapors
or mists, especially in poorly

ventilated areas.[4]

Operational Protocol for Handling alpha-Angelica

Lactone

A systematic approach to handling alpha-Angelica lactone is essential to ensure safety. The

following workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of alpha-Angelica Lactone

Preparation
- Review SDS
- Assemble PPE
- Prepare well-ventilated workspace (fume hood)

Proceed with caution

Handling & Use
- Wear appropriate PPE
- Avoid inhalation of vapors
- Prevent skin and eye contact
- Keep away from ignition sources

I
Iln case of a spill After completion

Spill Response
- Evacuate non-essential personnel
- Ventilate area
- Absorb with inert material
- Collect in a suitable container

Decontamination
- Wash hands thoroughly after handling
- Clean work surfaces
- Decontaminate reusable PPE

Contain and dispose Dispose of waste Store unused chemical
Waste Disposal Storage
- Collect in a labeled, sealed container - Store in a cool, dry, well-ventilated area
- Dispose of as hazardous waste - Keep container tightly closed
- Follow institutional and local regulations - Store away from heat and incompatible materials

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of alpha-Angelica lactone.

Step-by-Step Experimental Procedures

Preparation:

o Review the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for alpha-Angelica lactone.[2][3][4]

o Personal Protective Equipment (PPE): Don the required PPE as specified in the table above.
Ensure gloves are inspected for any damage before use.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b190580?utm_src=pdf-body-img
https://www.benchchem.com/product/b190580?utm_src=pdf-body
https://www.benchchem.com/product/b190580?utm_src=pdf-body
https://www.echemi.com/sds/alpha-angelicalactone-pid_Seven44645.html
https://www.fishersci.com/store/msds?partNumber=AAL0760206&productDescription=ALPHA-ANGELICALACTONE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.aurochemicals.com/wp-content/uploads/2019/06/ALPHA-ANGELICA-LACTONE-Natural-SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[1][4]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible.[5][6]

Handling and Use:

¢ Avoid Contact: Prevent direct contact with skin and eyes.[4] Do not taste or sniff the
chemical.[6]

e Prevent Ignition: Keep alpha-Angelica lactone away from heat, sparks, open flames, and
other sources of ignition as it is a combustible liquid.[1][3]

o Transferring: When transferring the liquid, do so carefully to avoid splashing. Use a funnel
when pouring into a container with a narrow opening.[7]

e Heating: If heating is required, use a flameless heat source and ensure there is no bumping.

[8]
Decontamination and Cleaning:

o Hand Washing: After handling, wash your hands thoroughly with soap and water, even if
gloves were worn.[9]

o Work Area: Clean and decontaminate the work surface upon completion of the task.
o Clothing: Remove any contaminated clothing and wash it before reuse.[1][4]
Emergency and Disposal Plans

Spill Response:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.

e Ventilate: Ensure the area is well-ventilated.
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» Containment: Absorb the spill with an inert, non-combustible material such as dry sand or
earth.[1] Do not use combustible materials like sawdust.[3]

o Collection: Carefully collect the absorbed material into a suitable, labeled container for
disposal.[3][4] Use non-sparking tools.[1][2]

First Aid:
Exposure Route First Aid Measures
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek medical attention.[1]

[4]

Remove contaminated clothing. Flush the skin
. with plenty of soap and water for at least 15
Skin Contact ) o
minutes. If skin irritation or a rash occurs, get

medical help.[1][2]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i

upper and lower eyelids. Seek medical

attention.[1][4]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink

Ingestion 2-4 cupfuls of milk or water. Never give anything
by mouth to an unconscious person. Seek

immediate medical attention.[1][4]

Waste Disposal:

» Containerization: All waste materials contaminated with alpha-Angelica lactone should be
placed in a clearly labeled, sealed container.

e Regulations: Dispose of the chemical waste in accordance with all applicable federal, state,
and local environmental regulations.[2][3] Do not pour down the drain.[6]
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By adhering to these safety protocols, researchers can significantly reduce the risks associated
with handling alpha-Angelica lactone and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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